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Compound of Interest

Compound Name: Barium periodate

Cat. No.: B1603633

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight of barium periodate, an
inorganic chemical compound. The information is presented to be a reliable reference for
laboratory and research applications.

Chemical Identity

Barium periodate is an ionic compound composed of a barium cation (Ba2*) and two
periodate anions (I047). Its chemical formula is represented as Ba(104)2.[1][2]

Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for barium periodate is based on the atomic weights of barium, iodine, and

oxygen.

The formula for the molecular weight is: Molecular Weight = (1 x Atomic Weight of Ba) + (2 x
Atomic Weight of 1) + (8 x Atomic Weight of O)

The standard atomic weights for these elements are:
e Barium (Ba): 137.327 amul[3][4][5][6]

e lodine (I): 126.90447 amu[7][8][9][10]
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e Oxygen (O): 15.999 amu[11][12][13]

Based on these values, the calculated molecular weight is approximately 519.13 g/mol .[1][14]

Data Presentation

The quantitative data for the molecular weight determination of barium periodate is
summarized in the table below for clarity and easy reference.

Atomic Weight Total Weight

Element Symbol Quantity
(amu) (amu)

Barium Ba 1 137.327[3][4][5] 137.327

. 126.90447[7][8]

lodine I 2 253.80894
[9]
15.999[11][12]

Oxygen O 8 127.992
[13]

Total Ba(I04)2 519.12794

Note: The commonly accepted value, rounded to two decimal places, is 519.13 g/mol .[1][14]

Visualization of Molecular Composition

The following diagram illustrates the elemental composition of Barium Periodate.

Barium Periodate
Ba(I04)2
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Elemental composition of Barium Periodate.

Experimental Protocols

Determining the molecular weight of a pure chemical compound like barium periodate is a
theoretical calculation based on the standard atomic weights established by the International
Union of Pure and Applied Chemistry (IUPAC). Experimental verification can be performed
using techniques such as mass spectrometry, but for standard laboratory use, the calculated
value is sufficient and considered accurate.

Signaling Pathways

This section is not applicable. Barium periodate is an inorganic salt and is not involved in
biological signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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